Cas no 1259059-81-8 (Methyl 5-(4-iodophenyl)furan-2-carboxylate)

• Product Name: Methyl 5-(4-iodophenyl)furan-2-carboxylate
• CAS No: 1259059-81-8
• MF: C₁₂H₉IO₃
• MW: 328.102535963058
• CID: 5216720
• Update Time: 2025-05-26

Methyl 5-(4-iodophenyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(4-iodophenyl)furan-2-carboxylate
• methyl 5-(4-iodophenyl)-2-furoate
• SB61625
• Methyl5-(4-iodophenyl)furan-2-carboxylate
• 5-(4-Iodo-phenyl)-furan-2-carboxylic acid methyl ester

• Inchi： 1S/C12H9IO3/c1-15-12(14)11-7-6-10(16-11)8-2-4-9(13)5-3-8/h2-7H,1H3
• InChI Key： DHADRFCERHYFRU-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=CC=C(C(=O)OC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 3.5
• Topological Polar Surface Area: 39.4

Additional information on Methyl 5-(4-iodophenyl)furan-2-carboxylate

Methyl 5-(4-iodophenyl)furan-2-carboxylate: A Comprehensive Overview

Methyl 5-(4-iodophenyl)furan-2-carboxylate, with the CAS number 1259059-81-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Methyl 5-(4-iodophenyl)furan-2-carboxylate, is characterized by its unique structure and versatile applications. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization across various industries.

The molecular structure of Methyl 5-(4-iodophenyl)furan-2-carboxylate consists of a furan ring substituted with an iodophenyl group at the 4-position and a methyl ester group at the 2-position. This configuration imparts the compound with distinct electronic and optical properties, making it a valuable component in the development of advanced materials. Recent studies have highlighted its potential in the synthesis of functional polymers and optoelectronic devices.

One of the key areas where Methyl 5-(4-iodophenyl)furan-2-carboxylate has shown promise is in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The presence of the iodine atom in the aromatic ring facilitates various substitution reactions, enabling the creation of diverse pharmacophores. This has led to increased interest in its application in medicinal chemistry.

From a synthetic perspective, Methyl 5-(4-iodophenyl)furan-2-carboxylate can be synthesized through several routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for industrial applications. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions.

In terms of physical properties, Methyl 5-(4-iodophenyl)furan-2-carboxylate exhibits a melting point of approximately 130°C and a boiling point around 360°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, making it a reliable component in large-scale manufacturing.

Another notable application of Methyl 5-(4-iodophenyl)furan-2-carboxylate is in the field of materials science, particularly in the development of advanced polymers. Its ability to undergo polymerization under controlled conditions has led to its use in creating high-performance materials for electronic applications. Recent research has focused on incorporating this compound into polymer blends to enhance their mechanical and thermal properties.

Furthermore, Methyl 5-(4-iodophenyl)furan-2-carboxylate has been utilized as an intermediate in the synthesis of fluorescent materials. Its conjugated system allows for efficient energy transfer, making it a valuable component in organic light-emitting diodes (OLEDs) and sensors. The compound's fluorescence properties have been optimized through structural modifications, leading to improved performance in optoelectronic devices.

In conclusion, Methyl 5-(4-iodophenyl)furan-2-carboxylate (CAS No. 1259059-81) is a multifaceted compound with applications spanning organic chemistry, medicinal chemistry, and materials science. Its unique structure and versatile reactivity make it an essential building block for developing advanced materials and bioactive molecules. As research continues to uncover new potential uses for this compound, its significance in various industries is expected to grow further.